Cas no 536732-90-8 (N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide)

N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide structure

536732-90-8 structure

Product Name:N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide

CAS No:536732-90-8

MF:C₂₆H₂₀N₂O₄S

MW:456.513005256653

CID:5860046

PubChem ID:2473348

Update Time:2023-11-21

N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3H-Naphtho[2,1-b]pyran-2-carboxamide, N-[4-(4-ethoxyphenyl)-5-methyl-2-thiazolyl]-3-oxo-
- AB00673645-01
- 536732-90-8
- N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide
- F1211-0313
- Oprea1_407076
- N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-oxobenzo[f]chromene-2-carboxamide
- Z56935754
- N-(4-(4-ethoxyphenyl)-5-methylthiazol-2-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide
- AKOS001063675
- Inchi： 1S/C26H20N2O4S/c1-3-31-18-11-8-17(9-12-18)23-15(2)33-26(27-23)28-24(29)21-14-20-19-7-5-4-6-16(19)10-13-22(20)32-25(21)30/h4-14H,3H2,1-2H3,(H,27,28,29)
- InChI Key： AADBYJYQTNKDSZ-UHFFFAOYSA-N
- SMILES： C12=CC=C3C(=C1C=C(C(NC1=NC(C4=CC=C(OCC)C=C4)=C(C)S1)=O)C(=O)O2)C=CC=C3

Computed Properties

Exact Mass: 456.11437830g/mol
Monoisotopic Mass: 456.11437830g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 33
Rotatable Bond Count: 5
Complexity: 765
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6
Topological Polar Surface Area: 106Å²

Experimental Properties

Density: 1.372±0.06 g/cm3(Predicted)
pka: 5.43±0.70(Predicted)

N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1211-0313-2μmol	N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide	536732-90-8	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F1211-0313-5μmol	N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide	536732-90-8	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F1211-0313-10μmol	N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide	536732-90-8	90%+	10μmol	$69.0	2023-07-28
Life Chemicals	F1211-0313-20μmol	N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide	536732-90-8	90%+	20μmol	$79.0	2023-07-28
Life Chemicals	F1211-0313-1mg	N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide	536732-90-8	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F1211-0313-2mg	N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide	536732-90-8	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F1211-0313-3mg	N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide	536732-90-8	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F1211-0313-4mg	N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide	536732-90-8	90%+	4mg	$66.0	2023-07-28
Life Chemicals	F1211-0313-5mg	N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide	536732-90-8	90%+	5mg	$69.0	2023-07-28
Life Chemicals	F1211-0313-10mg	N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide	536732-90-8	90%+	10mg	$79.0	2023-07-28